Cas no 869068-38-2 (2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 869068-38-2
• MF: C₁₂H₁₀F₃N₅O₂S
• MW: 345.300310611725
• CID: 5811353
• PubChem ID: 7196794
• Update Time: 2025-05-23

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• F1847-0165
• 869068-38-2
• SR-01000016980-1
• SMR000806595
• AB00676431-01
• AKOS003045893
• SR-01000016980
• 2-[(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• MLS001236252
• HMS2990K03
• CHEMBL1498389
• 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-2-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C12H10F3N5O2S/c13-12(14,15)7-3-1-2-4-8(7)18-9(21)6-23-11-19-17-5-10(22)20(11)16/h1-5H,6,16H2,(H,18,21)
• InChI Key： LTEDRFKVPALGBS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1N(N)C(=O)C=NN=1

Computed Properties

• Exact Mass: 345.05073024g/mol
• Monoisotopic Mass: 345.05073024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-2-(trifluoromethyl)phenylacetamide

Compound CAS No. 869068-38-2: 2-(4-Amino-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanyl-N-(2-Trifluoromethyl)Phenylacetamide

The compound with CAS No. 869068-38-2, known as 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-trifluoromethyl)phenylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. The molecule's structure features a triazine ring system with an amino group and a sulfanyl (thioether) linkage, which are key functional groups contributing to its biological activity.

Recent studies have highlighted the importance of 1,2,4-triazine derivatives in various therapeutic areas. The presence of the triazine ring in this compound suggests potential anti-inflammatory or anti-cancer properties. Researchers have explored the role of such heterocyclic compounds in modulating cellular signaling pathways, particularly those involving kinases and proteases. The sulfanyl group in the molecule is known to enhance stability and bioavailability, making it a promising candidate for drug delivery systems.

The trifluoromethyl phenyl group attached to the acetamide moiety adds another layer of complexity to this compound. Fluorinated aromatic compounds are often associated with improved pharmacokinetic profiles due to their lipophilicity and resistance to metabolic degradation. This feature makes the compound a strong contender for targeting specific receptors or enzymes in the body.

From a synthetic perspective, the construction of this molecule involves a series of multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the triazine core, followed by functionalization with the sulfanyl and trifluoromethyl phenyl groups. Recent advancements in catalytic methods and green chemistry have made the synthesis of such complex molecules more efficient and environmentally friendly.

Preclinical studies on this compound have demonstrated its ability to inhibit certain enzymatic activities associated with chronic diseases such as cancer and neurodegenerative disorders. For instance, its interaction with histone deacetylases (HDACs) has been investigated as a potential therapeutic strategy for epigenetic regulation. Additionally, its anti-inflammatory effects have been tested in animal models, showing promising results without significant adverse effects.

The longevity of this compound's biological activity is attributed to its unique structural features. The combination of a triazine ring system with sulfur-containing functionalities creates a molecule that can penetrate cellular membranes effectively while maintaining stability in physiological conditions. This dual property is crucial for developing drugs that can reach their target sites without being metabolized prematurely.

In terms of application, this compound has potential uses in both diagnostic and therapeutic settings. Its ability to bind selectively to certain biomarkers makes it a candidate for imaging agents in diagnostics. Furthermore, ongoing research is exploring its role as a chemotherapeutic agent due to its cytotoxic effects on cancer cells while sparing healthy cells.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern drug discovery. Insights from computational chemistry have been instrumental in predicting its binding affinities and optimizing its structure for better efficacy. Advanced techniques such as molecular docking and quantum mechanics calculations have provided deeper understanding of its interactions at the molecular level.

In conclusion, CAS No. 869068-38-2 represents a cutting-edge advancement in organic synthesis and pharmacology. Its complex structure and versatile functional groups make it a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound holds immense promise for addressing unmet medical needs across various disease states.